Cas no 67521-11-3 (4-Acetyl-6-methyl-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 4-Acetyl-6-methyl-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 67521-11-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 966197
• PubChem ID: 21855549
• Update Time: 2025-04-19

4-Acetyl-6-methyl-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,4-acetyl-1,3-dihydro-6-methyl-(9CI)
• 4-Acetyl-6-methyl-1H-benzo[d]imidazol-2(3H)-one
• 67521-11-3
• 2H-Benzimidazol-2-one, 4-acetyl-1,3-dihydro-6-methyl-
• DB-281727

• Inchi： 1S/C10H10N2O2/c1-5-3-7(6(2)13)9-8(4-5)11-10(14)12-9/h3-4H,1-2H3,(H2,11,12,14)
• InChI Key： WSPACGGHSMSULD-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C)C=C(C(C)=O)C=2N1

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 0.6